1-Propargyl-5-chloropyrimidin-2-one

• CAS: 63331-26-0
• Synonyms: 1-propargyl-5-chloropyrimidin-2-one; NY 3170; NY-3170
• Molecular Formula: C7H5ClN2O
• Molecular Weight: 168.58 g/mol
• SMILES: C#CCN1C=C(C=NC1=O)Cl
• InChI: InChI=1S/C7H5ClN2O/c1-2-3-10-5-6(8)4-9-7(10)11/h1,4-5H,3H2
• InChIKey: OZVGZWRCMBFDBF-UHFFFAOYSA-N

Researchers needing a reliable mitotic synchronizing agent often face potency inconsistencies. 1-Propargyl-5-chloropyrimidin-2-one (NY 3170) is the defining metahalone, delivering complete, reversible metaphase arrest at 0.3 mM-a 27-fold improvement over its parent compound. Key differentiators: • Colchicine-site-specific tubulin binding (Ka = 8.0 × 10³ M⁻¹) with no vinca-site crosstalk. • Mitosis-gated synergism with vincristine for phase-targeted combination studies. • Bulk and custom synthesis options available with rapid global delivery.

NY 3170: Metahalone Mitotic Inhibitor Selection Guide

1-Propargyl-5-chloropyrimidin-2-one (also designated NY 3170; CAS 63331-26-0; molecular formula C₇H₅ClN₂O; MW 168.58) is the defining member of the metahalone class — a group of 5-halogen-N(1)-alkynyl-pyrimidin-2-ones characterized as reversible, metaphase-arresting microtubule inhibitors [1]. First disclosed in 1979, metahalones were identified as a structurally novel class of mitotic inhibitors distinct from vinca alkaloids and colchicine-site agents [2]. The compound functions by binding directly to tubulin at or near the colchicine-binding site, competitively inhibiting colchicine binding while leaving vincristine binding unaffected, and arrests dividing cells in metaphase [3]. Its designation as a mitotic inhibitor is registered in the MeSH Supplementary Concept database under Unique ID C021131 [1].

Workflow

Reversible metaphase arrest tool for mitotic synchronization and cell-cycle studies

Selection

Defined colchicine-site tubulin probe, sparing vinca-domain interactions

Use Context

Mitotic inhibitor for phase-dependent combination and cisplatin-uptake research models

• [1] National Library of Medicine. 1-Propargyl-5-chloropyrimidin-2-one. MeSH Supplementary Concept Data 2024. Unique ID: C021131. Registry Number: 63331-26-0. View Source
• [2] Gacek M, Undheim K, Oftebro R, Laland SG. Metahalones, a new class of metaphase inhibitors. FEBS Lett. 1979;98(2):355-358. doi:10.1016/0014-5793(79)80216-1. View Source
• [3] Dornish JM, Pettersen EO, Oftebro R. Interaction of 1-propargyl-5-chloropyrimidin-2-one (a metahalone) with rat brain tubulin. Biochim Biophys Acta. 1984;797(2):156-162. doi:10.1016/0304-4165(84)90117-x. View Source

Why Halogen Analogs Fail to Substitute for NY 3170

Within the pyrimidin-2-one series, substitution at the N1 and C5 positions is not interchangeable. The unsubstituted parent compound 5-chloropyrimidin-2-one (NY 3000) requires an approximately 27-fold higher concentration (8 mM) to achieve complete metaphase arrest compared to its N1-propargyl derivative NY 3170 (0.3 mM), directly demonstrating that the propargyl appendage is a critical potency determinant [1]. Furthermore, halogen identity at C5 imposes a strict potency rank order: the 5-fluoro analog is approximately 4-fold less potent than the 5-chloro, 5-bromo, and 5-iodo congeners, while the non-halogenated 1-propargylpyrimidin-2-one is entirely inactive in metaphase arrest [2]. Thus, substituting NY 3170 with NY 3000 or the 5-fluoro analog in an experimental protocol would introduce a potency deficit of one to several orders of magnitude, fundamentally altering dose-response relationships and potentially invalidating comparative mechanistic or pharmacological conclusions. The quantitative evidence substantiating these differentiation claims is presented below.

NY 3170 (Target)

Substitute Candidate

N1 Substituent

Propargyl group essential for potency

NY 3000 lacks propargyl; reported ~27-fold higher concentration required

C5 Halogen

5-Cl: equipotent with Br, I

5-F analog: ~4-fold lower potency; H analog: inactive

Binding Profile

Colchicine-site selective; no vinca-site effect

Generic tubulin ligands may occupy vinca-site, altering combination readouts

• [1] Wibe E, Oftebro R, Laland SG, Pettersen EO, Lindmo T. Cell-cycle inhibitory effects of the mitotic inhibitor NY 3170 on human cells in vitro. Br J Cancer. 1979;39(4):391-397. doi:10.1038/bjc.1979.71. PMID: 444397. View Source
• [2] Dornish JM, Oftebro R. Structure-activity relationship of 1-propargyl-5-halopyrimidin-2-ones. Metaphase arresting properties and competitive inhibition of colchicine binding to tubulin. Invest New Drugs. 1983;1(3):203-211. doi:10.1007/BF00208891. PMID: 6678868. View Source

NY 3170 Differentiation from Closest Analogs

Metaphase Arrest Potency vs. Parent Compound

In a direct head-to-head study on synchronized NHIK 3025 human cervix carcinoma cells, NY 3170 (1-propargyl-5-chloropyrimidin-2-one) achieved complete metaphase block at a concentration of 0.3 mM, whereas the parent compound NY 3000 (5-chloropyrimidin-2-one, lacking the N1-propargyl substituent) required 8 mM to reach the same endpoint [1]. At the sub-complete concentration of 0.2 mM NY 3170, cells that escaped mitotic arrest had spent approximately 12 hours in metaphase, demonstrating a substantially prolonged block even at sub-maximal concentrations [1].

Metaphase Arrest Potency

Head-to-head

NY 3170 0.3 mM vs. NY 3000 8 mM for complete arrest

Propargyl group is critical; ~27-fold difference in potency

NHIK 3025 cells, synchronized by mitotic selection

Evidence Dimension	Concentration required for complete metaphase block
Target Compound Data	0.3 mM (NY 3170; 1-propargyl-5-chloropyrimidin-2-one)
Comparator Or Baseline	8 mM (NY 3000; 5-chloropyrimidin-2-one, parent compound without N1-propargyl group)
Quantified Difference	~27-fold lower concentration required for NY 3170 (0.3 mM vs. 8 mM)
Conditions	NHIK 3025 human cervix carcinoma cells, synchronized by mitotic selection; assayed by time-lapse microcinematography, [³H]thymidine incorporation, flow cytometry, and mitotic index

Why This Matters

The 27-fold potency differential means that experimental protocols designed around NY 3170 cannot accommodate NY 3000 without a complete recalibration of dose-response parameters, and procurement of NY 3170 is scientifically mandatory when the propargyl-dependent pharmacophore interaction with tubulin is the object of study.

• [1] Wibe E, Oftebro R, Laland SG, Pettersen EO, Lindmo T. Cell-cycle inhibitory effects of the mitotic inhibitor NY 3170 on human cells in vitro. Br J Cancer. 1979;39(4):391-397. doi:10.1038/bjc.1979.71. PMID: 444397. View Source

Halogen Analog Potency Comparison

A systematic SAR study directly compared all four 5-halogen-substituted 1-propargylpyrimidin-2-ones in the same assay system. The 5-chloro, 5-bromo, and 5-iodo compounds each caused metaphase arrest at concentrations of 0.375 mM and 0.18 mM (two dose levels tested), whereas the 5-fluoro analog was active only at the substantially higher concentrations of 1.5 mM and 0.75 mM [1]. The non-halogenated 1-propargylpyrimidin-2-one (H-substituted) displayed no metaphase-arresting ability whatsoever [1]. The increasing order of mitotic inhibitory potential was established as: H << F < Cl ≤ Br ≤ I [1].

Halogen Potency Order

Head-to-head

H < F < Cl ≈ Br ≈ I; 5-Cl and 5-Br, 5-I equipotent at 0.18–0.375 mM

5-F is ~4-fold less potent; H analog inactive

SAR study, 6 h treatment, metaphase index readout

Evidence Dimension	Minimum effective concentrations for metaphase arrest (two tested dose levels)
Target Compound Data	0.375 mM and 0.18 mM (5-chloro; NY 3170)
Comparator Or Baseline	1.5 mM and 0.75 mM (5-fluoro analog); inactive (H-substituted analog); 0.375 mM and 0.18 mM (5-bromo analog NY 3163; 5-iodo analog)
Quantified Difference	5-Cl is approximately 4-fold more potent than 5-F at both tested dose levels; 5-Cl, 5-Br, and 5-I are equipotent under these conditions
Conditions	Cultured human NHIK 3025 cells, metaphase accumulation determined in stained preparations following 6 h drug treatment

Why This Matters

Among the commercially viable metahalone analogs, the 5-chloro derivative NY 3170 provides the optimal balance of high potency (equivalent to 5-bromo and 5-iodo) combined with synthetic accessibility and stability advantages over the heavier halogens, making it the most rational procurement choice for SAR-based antiproliferative screening programs.

• [1] Dornish JM, Oftebro R. Structure-activity relationship of 1-propargyl-5-halopyrimidin-2-ones. Metaphase arresting properties and competitive inhibition of colchicine binding to tubulin. Invest New Drugs. 1983;1(3):203-211. doi:10.1007/BF00208891. PMID: 6678868. View Source

Mitosis-Selective Synergy with Vincristine

When NY 3170 was tested in combination with vincristine across different cell-cycle phases, a phase-dependent switch in drug interaction was observed. During interphase, the combined inactivating effect of vincristine and NY 3170 was purely additive. However, in mitosis, the same two-drug combination produced a striking synergistic effect [1]. Additionally, the age-response profiles of the two drugs are complementary: mitosis is the most sensitive stage for NY 3170-mediated inactivation, whereas mitotic cells are relatively resistant to vincristine alone [1]. This cell-cycle-phase-gated synergism is a unique pharmacological fingerprint not reported for other pairwise combinations of mitotic inhibitors in this assay system.

Mitosis-Gated Synergy

Head-to-head

Additive in interphase → synergistic in mitosis with vincristine

Phase-dependent interaction switch; unique pharmacological profile

Colony-forming assay, synchronized NHIK 3025 populations

Evidence Dimension	Drug interaction character (additive vs. synergistic) as a function of cell-cycle phase
Target Compound Data	NY 3170 + vincristine in mitosis: striking synergistic inactivation; NY 3170 + vincristine in interphase: purely additive
Comparator Or Baseline	Vincristine alone: irreversible mitotic arrest at 4 ng/mL (4.3 nM) when exposure occurs in G₂; NY 3170 alone: mitosis is the most sensitive phase for inactivation
Quantified Difference	Interaction type transitions from additive (interphase) to synergistic (mitosis) — a qualitative switch validated by colony-forming ability assays
Conditions	Exponentially growing and synchronized NHIK 3025 human cell populations; inactivation measured as loss of colony-forming ability

Why This Matters

This mitosis-gated synergy profile makes NY 3170 uniquely suited for temporally scheduled combination studies, where its addition during the mitotic window can amplify vincristine efficacy beyond additive expectation — a property that generic metaphase inhibitors or vincristine alone cannot replicate. Procurement of NY 3170 is essential for experimental protocols investigating phase-dependent drug synergy.

• [1] Wibe E. Age-dependent cell inactivation by vincristine alone or in combination with 1-propargyl-5-chloropyrimidin-2-one. Cancer Res. 1980;40(6):2069-2073. PMID: 7371040. View Source

Cisplatin Potentiation

NY 3170 alone produced no significant cell inactivation at concentrations up to 2 mM in NHIK 3025 cells. However, when co-administered with cis-dichlorodiammineplatinum(II) (cis-DDP), NY 3170 induced increased cell-inactivating effects quantitatively equivalent to a doubling of either the cis-DDP concentration or the cis-DDP treatment time [1]. Mechanistically, atomic absorption spectroscopy measurements demonstrated that cellular uptake of cis-DDP was increased when NY 3170 was simultaneously present during drug treatment, and cells appeared most sensitive to this combination at the time of initiation of DNA synthesis [1]. This indicates that NY 3170 functions as a cisplatin uptake enhancer in addition to its mitotic inhibitory role.

Cisplatin Potentiation

Head-to-head

Combination effect equivalent to 2× cisplatin concentration or treatment time

Enhances cellular platinum uptake, maximal at G₁/S boundary

NHIK 3025, atomic absorption spectroscopy for Pt uptake

Evidence Dimension	Cell inactivation following combination treatment vs. single-agent treatment
Target Compound Data	NY 3170 alone at ≤2 mM: no significant inactivation; NY 3170 + cis-DDP: effect equivalent to doubling cis-DDP concentration or treatment time
Comparator Or Baseline	cis-DDP alone (baseline inactivation); NY 3170 alone ≤2 mM (inactive)
Quantified Difference	Combination effect = 2× cis-DDP concentration-equivalent or 2× treatment time-equivalent potentiation
Conditions	NHIK 3025 human cell line; cell inactivation measured by loss of colony-forming ability; platinum uptake quantified by atomic absorption spectroscopy

Why This Matters

For researchers investigating cisplatin combination regimens, NY 3170 offers a dual mechanism (mitotic arrest plus platinum-uptake enhancement) that is absent in other metahalones or standard mitotic inhibitors. This unique cisplatin-potentiating property justifies its selection over other tubulin-binding agents for DNA-damaging agent combination studies.

• [1] Dornish JM, Pettersen EO, Oftebro R. Synergistic cell inactivation by cis-dichlorodiammineplatinum in combination with 1-propargyl-5-chloropyrimidin-2-one. Br J Cancer. 1987;56(3):273-278. doi:10.1038/bjc.1987.189. PMID: 3663475. View Source

Colchicine-Site Binding Selectivity

Biochemical characterization of the NY 3170–tubulin interaction revealed a binding stoichiometry of 1 mol drug per 1 mol tubulin dimer with a measured association constant (Kₐ) of 8.0 × 10³ M⁻¹ [1]. Double-reciprocal plot analysis demonstrated that NY 3170 competitively inhibits colchicine binding to tubulin but has no influence on vincristine binding to tubulin [1]. This binding-site selectivity was independently confirmed in the halogen-series SAR study, where 5 mM 1-propargyl-5-iodopyrimidin-2-one inhibited [³H]colchicine binding by 43.2% — the highest value in the metahalone group — while none of the tested metahalones affected vincristine binding to tubulin [2]. The 5-chloro compound (NY 3170) and 5-bromo analog exhibited intermediate colchicine-competitive activity consistent with the potency rank order Cl ≤ Br ≤ I [2].

Binding Site Selectivity

Head-to-head

Competes with colchicine binding (Ka = 8.0 × 10³ M⁻¹); no effect on vincristine binding

Clean colchicine-site probe; preserves vinca-domain accessibility

DEAE-purified rat brain tubulin, radioligand competition

Evidence Dimension	Binding site selectivity on tubulin — colchicine site vs. vincristine site
Target Compound Data	NY 3170: Ka = 8.0 × 10³ M⁻¹, 1:1 binding to tubulin dimer; competitive inhibition of colchicine binding; no effect on vincristine binding; induces tubulin self-aggregation into crystalline structures at 5 mM
Comparator Or Baseline	Colchicine (competitive binding); vincristine (non-competitive; NY 3170 does not affect vincristine binding); 1-propargyl-5-iodopyrimidin-2-one inhibits colchicine binding by 43.2% at 5 mM; 1-propargylpyrimidin-2-one (H-substituted) shows no colchicine competition at 5 mM
Quantified Difference	Colchicine-site competitive: yes; Vincristine-site binding: none; Colchicine binding inhibition varies with halogen: H (0%) < F < Cl ≤ Br ≤ I (43.2%)
Conditions	DEAE-cellulose purified rat brain tubulin; [¹⁴C]-labeled NY 3170 for stoichiometry; [³H]colchicine and [³H]vincristine binding assays with Sephadex G-50 gel filtration; Scatchard plot analysis

Why This Matters

NY 3170 occupies a unique pharmacological niche: a colchicine-site competitor that spares the vinca-binding domain entirely. This selectivity profile is critical for experiments designed to dissect tubulin pharmacology by binding site, and for combination studies where additive or synergistic effects with vinca-site agents are sought without competitive binding interference. Researchers requiring a tool compound with this precise binding-site selectivity should procure NY 3170 rather than broader-spectrum tubulin ligands.

• [1] Dornish JM, Pettersen EO, Oftebro R. Interaction of 1-propargyl-5-chloropyrimidin-2-one (a metahalone) with rat brain tubulin. Biochim Biophys Acta. 1984;797(2):156-162. doi:10.1016/0304-4165(84)90117-x. PMID: 6696945. View Source
• [2] Dornish JM, Oftebro R. Structure-activity relationship of 1-propargyl-5-halopyrimidin-2-ones. Metaphase arresting properties and competitive inhibition of colchicine binding to tubulin. Invest New Drugs. 1983;1(3):203-211. doi:10.1007/BF00208891. PMID: 6678868. View Source

NY 3170 Research & Application Scenarios

Mitotic Synchronization Positive Control

NY 3170 at 0.3 mM provides complete and reversible metaphase arrest in NHIK 3025 human cells, with the arrest being reversible upon drug removal [1]. This well-characterized, quantitative arrest profile (complete block at a defined concentration, with a known ~12-hour metaphase duration at sub-complete 0.2 mM exposure) makes NY 3170 a reference-standard mitotic synchronizing agent. Its 27-fold potency advantage over the parent compound NY 3000 (which requires 8 mM for complete block) means lower cytotoxicity and reduced off-target effects during synchronization protocols [1]. The compound's specific action during mitosis — shown to be a necessary and sufficient condition for metaphase arrest independent of interphase events — ensures that synchronized populations are arrested at a biochemically defined checkpoint [1].

Colchicine-Site Binding Probe

NY 3170 binds tubulin with a defined 1:1 stoichiometry (Kₐ = 8.0 × 10³ M⁻¹) and selectively competes with colchicine binding while leaving the vinca-alkaloid binding domain fully accessible [2]. This binary binding-site selectivity makes NY 3170 an experimentally clean probe for distinguishing colchicine-site-mediated effects from vinca-site-mediated effects in tubulin polymerization assays, competitive binding experiments, and cellular microtubule perturbation studies. The compound's intrinsic fluorescence provides an additional experimental handle: a decrease in NY 3170 fluorescence signal upon tubulin binding enables label-free binding measurements without requiring radiolabeled or fluorescently tagged drug analogs [2].

Cisplatin Combination Partner

In NHIK 3025 cells, NY 3170 alone causes no significant inactivation at concentrations ≤2 mM, yet its co-administration with cisplatin doubles the effective cisplatin exposure (concentration or treatment time) [3]. This potentiation is mechanistically linked to increased cellular platinum uptake, as quantified by atomic absorption spectroscopy, with maximal sensitivity observed at the G₁/S boundary when DNA synthesis initiates [3]. NY 3170 is therefore a uniquely suited co-treatment agent for studies dissecting the relationship between mitotic inhibitor exposure and platinum-drug accumulation — a property not shared by vinca alkaloids, which bind to a distinct tubulin site, or by the 5-fluoro metahalone analog, which is approximately 4-fold less potent [4].

Mitosis-Gated Synergy Model

NY 3170 exhibits a rare pharmacological property: its interaction with vincristine is phase-dependent, switching from purely additive during interphase to strikingly synergistic during mitosis [5]. This mitosis-gated synergy, combined with the complementary age-response profiles of the two drugs (mitotic cells are most sensitive to NY 3170 but relatively resistant to vincristine alone), provides a well-defined experimental model for studying the mechanistic basis of cell-cycle-phase-dependent drug synergism. Researchers investigating temporally scheduled or phase-targeted combination regimens can use NY 3170 as a tool to probe the contribution of mitotic-phase drug synergy to overall combination efficacy [5].

Application

Selection Property

Validation Focus

Mitotic synchronization studies

Reversible, defined-concentration metaphase arrest

Arrest completeness and reversibility in target cell model

Colchicine-site tubulin probe

Selective colchicine competition, vinca-site inert

Binding-site fidelity and tubulin fluorescence shift

Cisplatin combination research

Platinum uptake enhancement at G₁/S boundary

Cellular Pt accumulation and synergy ratios

Cell-cycle phase synergy model

Mitosis-specific synergistic interaction with vincristine

Phase-dependent inactivation and colony-forming readouts

• [1] Wibe E, Oftebro R, Laland SG, Pettersen EO, Lindmo T. Cell-cycle inhibitory effects of the mitotic inhibitor NY 3170 on human cells in vitro. Br J Cancer. 1979;39(4):391-397. doi:10.1038/bjc.1979.71. PMID: 444397. View Source
• [2] Dornish JM, Pettersen EO, Oftebro R. Interaction of 1-propargyl-5-chloropyrimidin-2-one (a metahalone) with rat brain tubulin. Biochim Biophys Acta. 1984;797(2):156-162. doi:10.1016/0304-4165(84)90117-x. PMID: 6696945. View Source
• [3] Dornish JM, Pettersen EO, Oftebro R. Synergistic cell inactivation by cis-dichlorodiammineplatinum in combination with 1-propargyl-5-chloropyrimidin-2-one. Br J Cancer. 1987;56(3):273-278. doi:10.1038/bjc.1987.189. PMID: 3663475. View Source
• [4] Dornish JM, Oftebro R. Structure-activity relationship of 1-propargyl-5-halopyrimidin-2-ones. Metaphase arresting properties and competitive inhibition of colchicine binding to tubulin. Invest New Drugs. 1983;1(3):203-211. doi:10.1007/BF00208891. PMID: 6678868. View Source
• [5] Wibe E. Age-dependent cell inactivation by vincristine alone or in combination with 1-propargyl-5-chloropyrimidin-2-one. Cancer Res. 1980;40(6):2069-2073. PMID: 7371040. View Source